Cas no 860182-74-7 (5-amino-1,3-thiazole-2-carbonitrile)

• Product name: 5-amino-1,3-thiazole-2-carbonitrile
• CAS No: 860182-74-7
• MF: C₄H₃N₃S
• MW: 125.151718378067
• CID: 718127
• PubChem ID: 45121706

5-amino-1,3-thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile,5-amino-
• 5-Aminothiazole-2-carbonitrile
• 5-amino-1,3-thiazole-2-carbonitrile
• AT39765
• BS-50311
• 860182-74-7
• AKOS006341403
• MFCD16878389
• DB-271282
• 2-Thiazolecarbonitrile, 5-amino-

• Inchi： InChI=1S/C4H3N3S/c5-1-4-7-2-3(6)8-4/h2H,6H2
• InChI Key： OTMBYLBHYHUFLV-UHFFFAOYSA-N
• SMILES： NC1=CN=C(S1)C#N

Computed Properties

• Exact Mass: 125.005
• Monoisotopic Mass: 125.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Melting Point: 103 °C
• Boiling Point: 317.0±34.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles